Cas no 333742-29-3 (1-(3,4-difluorobenzoyl)-4-methylpiperazine)
1-(3,4-difluorobenzoyl)-4-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-difluorobenzoyl)-4-methylpiperazine
-
- Inchi: 1S/C12H14F2N2O/c1-15-4-6-16(7-5-15)12(17)9-2-3-10(13)11(14)8-9/h2-3,8H,4-7H2,1H3
- InChI Key: ZCPNSVBDWJVJSY-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(F)C(F)=C1)(N1CCN(C)CC1)=O
1-(3,4-difluorobenzoyl)-4-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6722530-0.05g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 0.05g |
$61.0 | 2025-03-21 | |
| Enamine | EN300-6722530-0.1g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 0.1g |
$89.0 | 2025-03-21 | |
| Enamine | EN300-6722530-0.25g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 0.25g |
$128.0 | 2025-03-21 | |
| Enamine | EN300-6722530-0.5g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 0.5g |
$241.0 | 2025-03-21 | |
| Enamine | EN300-6722530-1.0g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 1.0g |
$342.0 | 2025-03-21 | |
| Enamine | EN300-6722530-2.5g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 2.5g |
$669.0 | 2025-03-21 | |
| Enamine | EN300-6722530-5.0g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 5.0g |
$991.0 | 2025-03-21 | |
| Enamine | EN300-6722530-10.0g |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95.0% | 10.0g |
$1471.0 | 2025-03-21 | |
| 1PlusChem | 1P028DZ0-50mg |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95% | 50mg |
$134.00 | 2024-05-05 | |
| 1PlusChem | 1P028DZ0-100mg |
1-(3,4-difluorobenzoyl)-4-methylpiperazine |
333742-29-3 | 95% | 100mg |
$167.00 | 2024-05-05 |
1-(3,4-difluorobenzoyl)-4-methylpiperazine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-(3,4-difluorobenzoyl)-4-methylpiperazine
Comprehensive Analysis of 1-(3,4-Difluorobenzoyl)-4-methylpiperazine (CAS No. 333742-29-3): Properties, Applications, and Industry Trends
The chemical compound 1-(3,4-difluorobenzoyl)-4-methylpiperazine (CAS No. 333742-29-3) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. As a fluorinated piperazine derivative, this compound combines the pharmacological benefits of difluorobenzoyl moieties with the conformational flexibility of 4-methylpiperazine, making it a valuable intermediate in drug discovery and material science.
Recent advancements in fluorine chemistry have highlighted the importance of compounds like 1-(3,4-difluorobenzoyl)-4-methylpiperazine. The strategic incorporation of fluorine atoms enhances metabolic stability, bioavailability, and binding affinity—key factors driving innovation in small-molecule therapeutics. Industry reports indicate growing demand for such high-value intermediates, particularly in the development of CNS-targeting drugs and selective enzyme inhibitors.
From a synthetic perspective, CAS 333742-29-3 demonstrates remarkable utility in cross-coupling reactions and amide bond formation. Its electron-deficient aromatic system facilitates nucleophilic substitutions, while the methylpiperazine group serves as an excellent hydrogen bond acceptor. These properties align with current trends in fragment-based drug design, where researchers prioritize modular building blocks with defined pharmacophore elements.
The compound's physicochemical profile reveals a calculated logP of 2.1 and polar surface area of 29.5 Ų, suggesting favorable blood-brain barrier permeability—a characteristic frequently investigated in neuropharmacology studies. Analytical data from HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under standard storage conditions, meeting stringent requirements for GMP-compliant synthesis.
Emerging applications of 1-(3,4-difluorobenzoyl)-4-methylpiperazine extend to PET tracer development, where fluorinated compounds enable non-invasive imaging of biological targets. This aligns with the pharmaceutical industry's shift toward theranostic approaches—a trending topic in precision medicine forums. Additionally, its potential as a ligand scaffold in metal-organic frameworks (MOFs) is being explored for catalytic applications.
Quality control protocols for CAS 333742-29-3 typically involve chiral HPLC analysis to verify enantiopurity, particularly when used in stereoselective synthesis. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a feature valued in flow chemistry processes gaining popularity in continuous manufacturing systems.
Regulatory considerations for fluorinated piperazine derivatives emphasize proper handling procedures and waste management, though 333742-29-3 is not classified as hazardous under major chemical inventories. Safety data sheets recommend standard laboratory precautions, reflecting its compatibility with green chemistry principles—a key focus area in modern process optimization strategies.
Market analysts project steady growth for difluorobenzoyl-containing compounds, driven by expanding contract research activities and drug repurposing initiatives. The compound's structural analogs frequently appear in patents for kinase modulators and GPCR-targeted agents, underscoring its relevance in intellectual property landscapes.
In conclusion, 1-(3,4-difluorobenzoyl)-4-methylpiperazine represents a compelling case study in medicinal chemistry innovation. Its balanced lipophilicity profile, synthetic versatility, and alignment with drug discovery paradigms position it as a compound of enduring scientific and commercial interest. Ongoing research continues to uncover novel applications, particularly in targeted therapy development and advanced material science.
333742-29-3 (1-(3,4-difluorobenzoyl)-4-methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)